1-(2,5-dimethoxyphenyl)-2-[(1,5-dimethyl-1H-benzimidazol-2-yl)thio]ethanol

• IUPAC Name: 1-(2,5-dimethoxyphenyl)-2-(1,5-dimethylbenzimidazol-2-yl)sulfanylethanol
• InChI: InChI=1S/C19H22N2O3S/c1-12-5-7-16-15(9-12)20-19(21(16)2)25-11-17(22)14-10-13(23-3)6-8-18(14)24-4/h5-10,17,22H,11H2,1-4H3
• InChI Key: QFEHYIZLAJSDPX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N(C(=N2)SCC(C3=C(C=CC(=C3)OC)OC)O)C
• Molecular Formula: C19H22N2O3S
• Molecular Weight: 358.5 g/mol

Description

1-(2,5-dimethoxyphenyl)-2-[(1,5-dimethyl-1H-benzimidazol-2-yl)thio]ethanol, also known as DMPEA-BZT, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

1-(2,5-dimethoxyphenyl)-2-[(1,5-dimethyl-1H-benzimidazol-2-yl)thio]ethanol acts as a selective dopamine transporter inhibitor, preventing the reuptake of dopamine into presynaptic neurons and increasing its concentration in the synaptic cleft. This increased dopamine activity leads to improved motor function and reduced drug-seeking behavior.
Biochemical and Physiological Effects:
1-(2,5-dimethoxyphenyl)-2-[(1,5-dimethyl-1H-benzimidazol-2-yl)thio]ethanol has been shown to increase dopamine activity in the brain, leading to improved motor function and reduced drug-seeking behavior. It has also been found to have a low affinity for other neurotransmitter transporters, reducing the risk of unwanted side effects.

Advantages and Limitations for Lab Experiments

1-(2,5-dimethoxyphenyl)-2-[(1,5-dimethyl-1H-benzimidazol-2-yl)thio]ethanol has several advantages for lab experiments, including its selective action on dopamine transporters, low affinity for other neurotransmitter transporters, and potential therapeutic applications. However, its synthesis method is complex and requires specialized equipment and expertise. Additionally, further research is needed to fully understand its long-term effects and potential side effects.

Future Directions

There are several future directions for 1-(2,5-dimethoxyphenyl)-2-[(1,5-dimethyl-1H-benzimidazol-2-yl)thio]ethanol research, including exploring its potential as a treatment for other neurological disorders, investigating its long-term effects and potential side effects, and developing more efficient synthesis methods. Additionally, further research is needed to fully understand its mechanism of action and optimize its therapeutic potential.

Synthesis Methods

1-(2,5-dimethoxyphenyl)-2-[(1,5-dimethyl-1H-benzimidazol-2-yl)thio]ethanol can be synthesized through a multi-step process involving the reaction of 2,5-dimethoxyphenylacetonitrile with 1,5-dimethyl-1H-benzimidazole-2-thiol in the presence of a reducing agent. The final product is obtained through purification using column chromatography and recrystallization.

Scientific Research Applications

1-(2,5-dimethoxyphenyl)-2-[(1,5-dimethyl-1H-benzimidazol-2-yl)thio]ethanol has been extensively studied for its potential therapeutic applications, including as a treatment for Parkinson's disease, depression, and addiction. It has been found to act as a dopamine transporter inhibitor, increasing the availability of dopamine in the brain. This increased dopamine activity has been shown to improve motor function in animal models of Parkinson's disease and reduce drug-seeking behavior in addiction models.